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Quantitative Profile of NBTIs-IN-5

The table below summarizes the core biochemical and antibacterial activity data for NBTIs-IN-5:

Property Value / Description

CAS Number 2767443-78-5 [1] [2]

Molecular Formula C₂₄H₂₅F₃N₄O₂ [1]

Molecular Weight 458.48 g/mol [1]

Target Bacterial DNA Gyrase [1] [2]

IC₅₀ (Enzyme Inhibition) 1.5 μM (vs. M. abscessus DNA gyrase) [1] [2]

MIC₉₀ (Antibacterial Activity) 0.4 μM (vs. M. abscessus bacteria) [1]

Molecular Structure and Mechanism of Action

NBTIs-IN-5 consists of three key regions common to NBTIs [3] [4]:

Left-Hand Side (LHS): A heteroaromatic moiety that intercalates between DNA base pairs.

Linker: A central spacer that ensures proper spatial orientation.
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Right-Hand Side (RHS): An aromatic group that binds into a hydrophobic pocket on the GyrA

subunit.

This binding stabilizes single-strand DNA cleavage breaks, a mechanism distinct from fluoroquinolone

antibiotics, which helps overcome cross-resistance [3] [5]. The following diagram illustrates the general

mechanism of NBTIs:
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General NBTI mechanism: LHS intercalates DNA, RHS binds GyrA subunit.

Key Experimental Context from Research

While a specific protocol for NBTIs-IN-5 was not detailed, general experimental approaches for evaluating

NBTIs include:

Biochemical Gyrase Inhibition Assay: IC₅₀ values are typically determined using supercoiling

assays where plasmid DNA is relaxed by DNA gyrase. Inhibition is measured by the reduction in
formation of supercoiled DNA, with data fitted to a dose-response curve (e.g., using the 4-parameter

logistic Hill equation) to calculate the IC₅₀ [6].
Antibacterial Susceptibility Testing: Minimum Inhibitory Concentration (MIC) is determined using

standard broth microdilution methods according to guidelines from organizations like CLSI. The MIC₉₀

represents the lowest compound concentration that inhibits 90% of bacterial growth [1] [5].
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Broader Insights on NBTIs

Overcoming Cross-Resistance: NBTIs bind to a site on the gyrase-DNA complex that is distinct
from fluoroquinolones, making them active against many drug-resistant bacteria [3] [5].

A Key Safety Challenge: A well-known liability in the NBTI class is inhibition of the human hERG
potassium channel, which is associated with cardiotoxicity. Medicinal chemistry efforts often focus on

modifying the linker's basicity and introducing polarity to mitigate this risk [7] [5].
Importance of the RHS: Research shows that the RHS moiety can be engineered to form specific

interactions, such as halogen bonds with the backbone carbonyls of Ala68 residues in GyrA, which
can enhance potency and potentially combat resistance [3].
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inhibition-ic50]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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